Cas no 351156-31-5 (ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate)

• Product Name: ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate
• CAS No: 351156-31-5
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 6278430
• PubChem ID: 4343585
• Update Time: 2025-10-30

ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate
• EN300-18601892
• 351156-31-5
• AKOS003886046

• Inchi： 1S/C16H19NO2S/c1-5-19-16(18)14-13(11(4)20-15(14)17)12-7-6-9(2)8-10(12)3/h6-8H,5,17H2,1-4H3
• InChI Key： RXXCISGXMLWGHE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1C)C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 289.11365002g/mol
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate

Introduction to ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate (CAS No. 351156-31-5)

Ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate (CAS No. 351156-31-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a thiophene ring, an amino group, and a substituted phenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate is defined by its molecular formula C₁₆H₁₉NO₂S. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is a key feature that contributes to the compound's stability and reactivity. The presence of the amino group (-NH₂) and the ethyl ester (-COOEt) further enhances its versatility in various chemical reactions and biological interactions.

In the realm of pharmaceutical research, ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its potential therapeutic applications, ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate is also of interest in materials science. The unique electronic properties of thiophene derivatives make them suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

The synthesis of ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of 2,4-dimethylbenzaldehyde with thioglycolic acid to form the corresponding thiophene derivative, followed by esterification with ethanol to introduce the ethyl ester group. The final step involves the introduction of the amino group through amination reactions.

In terms of safety and handling, it is important to note that while ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.

The environmental impact of this compound is another area of consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of any unused material according to local environmental regulations to minimize potential ecological risks.

In conclusion, ethyl 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylate (CAS No. 351156-31-5) is a versatile compound with promising applications in both pharmaceutical and materials science. Ongoing research continues to uncover new properties and potential uses, making it an exciting area for future exploration.